Cas no 83979-37-7 (N-isopropyl-3-phenyl-1-propanamine hydrochloride)

• Product Name: N-isopropyl-3-phenyl-1-propanamine hydrochloride
• CAS No: 83979-37-7
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 4659876
• Update Time: 2025-06-22

N-isopropyl-3-phenyl-1-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-3-phenyl-1-propanamine hydrochloride

• Inchi： 1S/C12H19N.ClH/c1-11(2)13-10-6-9-12-7-4-3-5-8-12;/h3-5,7-8,11,13H,6,9-10H2,1-2H3;1H
• InChI Key： IXKPAGMZSBOVCY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)CCNC(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on N-isopropyl-3-phenyl-1-propanamine hydrochloride

Recent Advances in the Study of N-isopropyl-3-phenyl-1-propanamine Hydrochloride (CAS: 83979-37-7)

N-isopropyl-3-phenyl-1-propanamine hydrochloride (CAS: 83979-37-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological and cardiovascular disorders. This research brief aims to summarize the latest findings, methodologies, and implications associated with this compound.

The compound, also known as N-isopropyl-3-phenylpropylamine hydrochloride, has been investigated for its pharmacological properties, including its role as a potential modulator of neurotransmitter systems. Recent studies have focused on its interaction with adrenergic and dopaminergic receptors, which are critical targets for treating conditions such as hypertension, depression, and Parkinson's disease. The structural specificity of 83979-37-7 makes it a promising candidate for further drug optimization.

One of the key advancements in the study of N-isopropyl-3-phenyl-1-propanamine hydrochloride is the development of novel synthetic routes to improve its yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and its derivatives. These efforts have led to a better understanding of its pharmacokinetic and pharmacodynamic profiles.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating receptor activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 83979-37-7 exhibits selective binding to α1-adrenergic receptors, suggesting its potential as an antihypertensive agent. Another study highlighted its ability to cross the blood-brain barrier, which is a critical factor for its application in neurological therapies.

Despite these promising findings, challenges remain in the clinical translation of N-isopropyl-3-phenyl-1-propanamine hydrochloride. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through further preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the latest research on 83979-37-7 underscores its potential as a versatile scaffold for drug development. Continued exploration of its pharmacological properties and optimization of its chemical structure will be crucial for unlocking its full therapeutic potential. This brief highlights the importance of interdisciplinary collaboration and advanced analytical techniques in advancing the field of chemical biology and medicine.